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Introduction
Peroxidases are a class of enzymes that catalyze the oxidation of a wide variety of substrates

by hydrogen peroxide and other peroxides. The catalytic activity of most peroxidases is

dependent on a heme prosthetic group, typically protoporphyrin IX. The reconstitution of apo-

peroxidases (heme-free enzymes) with synthetic or modified heme analogs, such as

deuteroferriheme, is a powerful technique for elucidating the structure-function relationships of

these enzymes. Deuteroferriheme, which lacks the vinyl groups present on protoporphyrin IX,

serves as a valuable probe to understand the role of these peripheral substituents in catalysis

and enzyme stability.

These notes provide detailed protocols for the preparation of apohorseradish peroxidase (apo-

HRP), its reconstitution with deuteroferriheme, and subsequent characterization of the

reconstituted enzyme's activity and spectroscopic properties.

Data Presentation
The reconstitution of horseradish peroxidase with deuteroferriheme results in a functional

enzyme, albeit with altered catalytic efficiency compared to the native enzyme. The following

tables summarize the key quantitative data regarding the spectroscopic properties and relative

activity of the native and reconstituted enzymes.
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Table 1: Spectroscopic Properties of Native and Deuteroferriheme-Reconstituted Horseradish

Peroxidase (HRP)

Enzyme Form Soret Peak (nm) RZ (A₄₀₃/A₂₈₀)

Native HRP ~403 >3.0

Deuteroferriheme-HRP ~398 Variable

Note: The Soret peak of deuteroferriheme-reconstituted HRP is slightly blue-shifted compared

to native HRP. The RZ value, a measure of heme content and purity, can vary depending on

the efficiency of reconstitution.

Table 2: Relative Peroxidase Activity of Native and Deuteroferriheme-Reconstituted HRP

Enzyme Substrate Relative Activity (%)

Native HRP o-Dianisidine 100

Deuteroferriheme-HRP o-Dianisidine ~25[1]

Note: The peroxidase activity of HRP reconstituted with deuterohemin is approximately one-

fourth of that of the native enzyme when o-dianisidine is used as the reducing substrate[1].

Experimental Protocols
Protocol 1: Preparation of Apohorseradish Peroxidase
(Apo-HRP)
This protocol describes the removal of the native heme (protoporphyrin IX) from horseradish

peroxidase using the acidic acetone extraction method.

Materials:

Horseradish Peroxidase (HRP), RZ > 3.0

Acetone, pre-chilled to -20°C
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Hydrochloric acid (HCl), concentrated

Potassium phosphate buffer (50 mM, pH 7.4)

Dialysis tubing (10-12 kDa MWCO)

Centrifuge

Procedure:

Dissolve HRP in a minimal amount of 50 mM potassium phosphate buffer, pH 7.4.

In a separate flask, prepare a solution of acidic acetone by adding concentrated HCl to pre-

chilled acetone to a final concentration of 0.2% (v/v). Keep this solution at -20°C.

Slowly add the HRP solution dropwise to the stirred, cold acidic acetone. A precipitate of the

apoprotein will form.

Continue stirring for 15-20 minutes at -20°C.

Centrifuge the suspension at 10,000 x g for 10 minutes at 4°C to pellet the apoprotein.

Carefully decant the supernatant, which contains the extracted heme.

Resuspend the apoprotein pellet in a small volume of cold 50 mM potassium phosphate

buffer, pH 7.4.

Transfer the resuspended apoprotein to a dialysis bag and dialyze against several changes

of 50 mM potassium phosphate buffer, pH 7.4, at 4°C over 24 hours to remove residual

acetone and acid.

After dialysis, centrifuge the solution at 10,000 x g for 10 minutes at 4°C to remove any

precipitated protein.

Determine the concentration of the apo-HRP solution by measuring its absorbance at 280

nm. The absence of a Soret peak at ~403 nm confirms the successful removal of the heme

group.
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Protocol 2: Reconstitution of Apo-HRP with
Deuteroferriheme
This protocol details the re-insertion of deuteroferriheme into the heme-binding pocket of apo-

HRP.

Materials:

Apo-HRP solution (from Protocol 1)

Deuteroferriheme (Deuterohemin)

Dimethyl sulfoxide (DMSO) or 0.1 M NaOH for dissolving deuteroferriheme

Potassium phosphate buffer (50 mM, pH 7.4)

UV-Vis Spectrophotometer

Procedure:

Prepare a stock solution of deuteroferriheme in a minimal amount of DMSO or 0.1 M

NaOH.

Dilute the apo-HRP solution with 50 mM potassium phosphate buffer, pH 7.4, to a suitable

concentration (e.g., 1-5 µM).

Slowly add a slight molar excess (1.1 to 1.5-fold) of the deuteroferriheme stock solution to

the stirred apo-HRP solution at 4°C.

Incubate the mixture at 4°C for 1-2 hours with gentle stirring to allow for reconstitution.

Monitor the reconstitution process by observing the appearance of the Soret band in the UV-

Vis spectrum. The Soret peak for deuteroferriheme-reconstituted HRP should appear

around 398 nm.

Remove any excess, unbound deuteroferriheme by dialysis against 50 mM potassium

phosphate buffer, pH 7.4, at 4°C.
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After dialysis, determine the concentration and purity of the reconstituted enzyme. The

Reinheitszahl (RZ), the ratio of the absorbance of the Soret peak to the absorbance at 280

nm (A_Soret / A₂₈₀), can be used to assess the purity.

Protocol 3: Peroxidase Activity Assay
This protocol describes a colorimetric assay to determine the peroxidase activity of the

reconstituted enzyme using o-dianisidine as a substrate.

Materials:

Native HRP (for comparison)

Deuteroferriheme-reconstituted HRP

Potassium phosphate buffer (50 mM, pH 6.0)

o-Dianisidine dihydrochloride solution (e.g., 0.5% in water)

Hydrogen peroxide (H₂O₂) solution (e.g., 0.1 M)

Spectrophotometer

Procedure:

Prepare a reaction mixture in a cuvette containing:

2.75 ml of 50 mM potassium phosphate buffer, pH 6.0

0.1 ml of o-dianisidine solution

0.1 ml of H₂O₂ solution

Equilibrate the reaction mixture to the desired temperature (e.g., 25°C).

Initiate the reaction by adding 0.05 ml of the enzyme solution (either native or reconstituted

HRP, appropriately diluted).

Immediately mix the solution and monitor the increase in absorbance at 460 nm over time.
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Calculate the initial rate of reaction from the linear portion of the absorbance versus time

plot.

Compare the activity of the deuteroferriheme-reconstituted HRP to that of the native HRP

under the same conditions.

Visualizations
The following diagrams illustrate the key experimental workflows described in the protocols.

Caption: Overall workflow for the preparation and characterization of deuteroferriheme-

reconstituted HRP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Activity assays for flavoprotein oxidases: an overview - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Reconstitution of
Peroxidases with Deuteroferriheme]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228466#reconstitution-of-peroxidases-with-
deuteroferriheme]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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